Cas no 1804279-70-6 (1-(3-Bromo-4-(fluoromethoxy)phenyl)-1-chloropropan-2-one)

• Product Name: 1-(3-Bromo-4-(fluoromethoxy)phenyl)-1-chloropropan-2-one
• CAS No: 1804279-70-6
• MF: C₁₀H₉BrClFO₂
• MW: 295.532665014267
• CID: 4793103
• Update Time: 2025-06-08

1-(3-Bromo-4-(fluoromethoxy)phenyl)-1-chloropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-4-(fluoromethoxy)phenyl)-1-chloropropan-2-one

• Inchi： 1S/C10H9BrClFO2/c1-6(14)10(12)7-2-3-9(15-5-13)8(11)4-7/h2-4,10H,5H2,1H3
• InChI Key： SEJCDAYBVYQBAD-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(C(C)=O)Cl)OCF

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3

Additional information on 1-(3-Bromo-4-(fluoromethoxy)phenyl)-1-chloropropan-2-one

Professional Introduction to Compound with CAS No. 1804279-70-6 and Product Name: 1-(3-Bromo-4-(fluoromethoxy)phenyl)-1-chloropropan-2-one

The compound with the CAS number 1804279-70-6 and the product name 1-(3-Bromo-4-(fluoromethoxy)phenyl)-1-chloropropan-2-one represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in drug discovery and molecular medicine. The presence of both bromo and chloro substituents on the aromatic ring, combined with a fluoromethoxy group, provides a rich scaffold for further chemical modifications and biological evaluations.

Recent studies have highlighted the importance of 1-(3-Bromo-4-(fluoromethoxy)phenyl)-1-chloropropan-2-one in the development of novel therapeutic agents. Its molecular structure suggests that it may exhibit inhibitory properties against various biological targets, making it a promising candidate for further investigation. The fluoromethoxy group, in particular, is known to enhance metabolic stability and binding affinity, which are critical factors in drug design. This feature has prompted researchers to explore its potential in the synthesis of kinase inhibitors, which are widely used in the treatment of cancer and inflammatory diseases.

In the realm of medicinal chemistry, the 3-Bromo-4-(fluoromethoxy)phenyl moiety is of particular interest due to its ability to interact with specific amino acid residues in protein targets. This interaction can modulate enzyme activity and signaling pathways, offering a strategic approach to develop drugs that selectively target disease-causing proteins. For instance, studies have shown that compounds with similar structural motifs can inhibit tyrosine kinases, which are overexpressed in many cancers. The chloropropan-2-one part of the molecule adds another layer of complexity, allowing for further derivatization to optimize pharmacokinetic properties.

The synthesis of 1-(3-Bromo-4-(fluoromethoxy)phenyl)-1-chloropropan-2-one involves a series of well-defined chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the bromination of a fluoromethoxy-substituted aromatic compound, followed by chlorination at the propyl position. These steps require precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the necessary functional groups efficiently.

From a computational chemistry perspective, 1-(3-Bromo-4-(fluoromethoxy)phenyl)-1-chloropropan-2-one has been subjected to extensive molecular modeling studies. These studies aim to elucidate its binding mode with biological targets and predict its pharmacological activity. Computational methods such as molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into the compound's interactions at the atomic level. This information is crucial for designing next-generation drugs with improved efficacy and reduced side effects.

The pharmacological profile of 1-(3-Bromo-4-(fluoromethoxy)phenyl)-1-chloropropan-2-one has been evaluated through in vitro assays that measure its activity against various enzymes and receptors. Preliminary results indicate that it exhibits potent inhibitory effects on several targets relevant to human health. For example, it has shown promise in inhibiting Janus kinases (JAKs), which play a key role in immune responses and are implicated in autoimmune diseases. Additionally, its interaction with other signaling pathways has been explored, suggesting potential applications in treating neurological disorders.

One of the most exciting aspects of this compound is its versatility as a building block for drug discovery. By modifying different parts of its structure, chemists can generate libraries of derivatives with tailored properties. This approach has led to the identification of several lead compounds that are now undergoing further preclinical testing. The ability to fine-tune molecular features allows researchers to optimize potency, selectivity, and pharmacokinetic profiles, thereby increasing the likelihood of success in clinical trials.

The regulatory landscape for novel pharmaceuticals also plays a significant role in the development process of 1-(3-Bromo-4-(fluoromethoxy)phenyl)-1-chloropropan-2-one. Compliance with guidelines set forth by agencies such as the FDA and EMA is essential for ensuring safety and efficacy before human testing can begin. Preclinical studies involving cell cultures and animal models provide critical data on toxicity, dosage requirements, and potential side effects. These studies are designed to minimize risks associated with new drugs while maximizing therapeutic benefits.

Future directions for research on this compound include exploring its role in combination therapies. By pairing it with other drugs that target different pathways or mechanisms, researchers hope to achieve synergistic effects that enhance treatment outcomes. Additionally, investigating its potential as an adjuvant therapy for existing treatments could open up new treatment strategies for patients suffering from chronic diseases.

In conclusion,1-(3-Bromo-4-(fluoromethoxy)phenyl)-1-chloropropan-2-one represents a significant contribution to the field of chemical biology and pharmaceutical research. Its unique structural features make it a versatile tool for drug discovery, with potential applications across multiple therapeutic areas. As research continues to uncover new insights into its biological activity, this compound holds promise for improving human health through innovative therapeutic solutions.